Cas no 137197-06-9 (AC-THR(AC)-OH)

• Product Name: AC-THR(AC)-OH
• CAS No: 137197-06-9
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 876295
• PubChem ID: 7021792
• Update Time: 2025-06-14

AC-THR(AC)-OH Chemical and Physical Properties

Names and Identifiers

• AC-THR(AC)-OH
• (2S,3R)-2-acetamido-3-acetyloxybutanoic acid
• ACETYL-O-ACETYL-L-THREONINE,
• AC-THREONINE(AC)-OH
• DTXSID40427398
• N,O-diacetyl-l-threonine
• AKOS025294429
• 137197-06-9
• Acetyl-O-acetyl-L-threonine
• SCHEMBL8847352

• Inchi： 1S/C8H13NO5/c1-4(14-6(3)11)7(8(12)13)9-5(2)10/h4,7H,1-3H3,(H,9,10)(H,12,13)/t4-,7+/m1/s1
• InChI Key： FHYSLJXFHVWFLV-FBCQKBJTSA-N
• SMILES： O(C(C)=O)[C@H](C)[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 203.07937252g/mol
• Monoisotopic Mass: 203.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 92.7Ų

Additional information on AC-THR(AC)-OH

Comprehensive Overview of AC-THR(AC)-OH (CAS No. 137197-06-9): Properties, Applications, and Research Insights

AC-THR(AC)-OH (CAS No. 137197-06-9) is a specialized peptide derivative widely utilized in biochemical research and pharmaceutical development. This compound, characterized by its acetylated threonine residue, plays a pivotal role in peptide synthesis and drug discovery. Its unique molecular structure, featuring an N-terminal acetylation and a protected hydroxyl group, makes it a valuable building block for designing therapeutic peptides and bioconjugates. Researchers frequently employ AC-THR(AC)-OH in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling reagents.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality amino acid derivatives like AC-THR(AC)-OH. Recent studies highlight its potential in targeting protein-protein interactions (PPIs), a hot topic in cancer research and immunotherapy. With the rise of personalized medicine, this compound is increasingly explored for its role in peptide vaccines and targeted drug delivery systems. Its CAS No. 137197-06-9 is frequently searched in scientific databases, reflecting its relevance in academic and industrial R&D.

From a technical perspective, AC-THR(AC)-OH exhibits excellent solubility in polar solvents such as DMF and DMSO, which is critical for peptide coupling reactions. Its molecular weight (C₉H₁₅NO₅) and chirality are meticulously controlled to ensure batch-to-batch consistency, a key concern for GMP-compliant production. Analytical techniques like HPLC and mass spectrometry are routinely used to verify its purity, often exceeding 98% for research-grade applications.

In the context of green chemistry, AC-THR(AC)-OH aligns with the industry's shift toward sustainable synthesis. Researchers are optimizing its production to reduce organic waste and energy consumption, addressing ESG (Environmental, Social, and Governance) priorities. This focus resonates with trending searches on eco-friendly biomaterials and green pharmaceuticals, making CAS No. 137197-06-9 a compound of interest beyond traditional labs.

Future directions for AC-THR(AC)-OH include its integration into AI-driven drug design platforms, where its structural data feeds machine learning algorithms to predict novel bioactive peptides. As the global peptide market expands (projected to reach $50 billion by 2027), this compound's versatility ensures its continued relevance in biotechnology and precision medicine.